Cas no 1248012-50-1 (3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1248012-50-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5948564
• PubChem ID: 62392267
• Update Time: 2025-06-13

3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2-ethylphenyl)-
• 3-(2-Ethylphenyl)isoxazole-5-carboxylic acid
• 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid
• CS-0289280
• AKOS011679233
• EN300-1849784
• 1248012-50-1

• Inchi： 1S/C12H11NO3/c1-2-8-5-3-4-6-9(8)10-7-11(12(14)15)16-13-10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： IOCQUVYNZXMTSY-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=CC=C2CC)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 448.4±40.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1248012-50-1)

The compound 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1248012-50-1) is a specialized organic molecule featuring a unique oxazole core structure coupled with a 2-ethylphenyl substituent and a carboxylic acid functional group. This combination of structural elements makes it a valuable intermediate in pharmaceutical research, agrochemical development, and material science applications. Its heterocyclic framework and polar functional groups contribute to its versatility in synthetic chemistry, particularly in the design of bioactive molecules.

In recent years, the demand for oxazole derivatives like 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid has surged due to their role in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds.

From an industrial perspective, CAS No. 1248012-50-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as photocatalysis and electrochemical synthesis, have been applied to streamline the production of similar oxazole-carboxylic acid derivatives. These advancements address the pharmaceutical industry's push toward atom economy and reduced waste generation, topics frequently searched in academic and industrial forums.

The compound's physicochemical properties, including its logP value, solubility profile, and thermal stability, are critical for formulation scientists. For instance, its moderate polarity makes it suitable for prodrug strategies, a hot topic in bioavailability enhancement. Computational chemists also leverage its structure for QSAR studies (Quantitative Structure-Activity Relationship), a technique widely searched in AI-driven drug discovery platforms.

In material science, 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid has been investigated for its potential in coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a chelating ligand for transition metals opens doors for applications in catalysis and gas storage. This aligns with the rising interest in smart materials, a keyword dominating engineering and nanotechnology searches.

Quality control of CAS No. 1248012-50-1 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. The compound's purity is paramount, especially given its use in high-throughput screening (HTS) libraries. Discussions on batch-to-batch consistency and regulatory compliance frequently appear in pharmaceutical manufacturing queries.

In summary, 3-(2-ethylphenyl)-1,2-oxazole-5-carboxylic acid represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural features and synthetic flexibility make it a focal point for innovations in targeted therapeutics and sustainable technology, resonating with contemporary scientific and industrial priorities.